Cas no 2036064-15-8 ((9-Oxo-9H-fluoren-2-yl)boronic acid)

• Product Name: (9-Oxo-9H-fluoren-2-yl)boronic acid
• CAS No: 2036064-15-8
• MF: C₁₃H₉BO₃
• MW: 224.019763708115
• MDL: MFCD26142008
• CID: 5264644
• PubChem ID: 131265128
• Update Time: 2026-03-09

(9-Oxo-9H-fluoren-2-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (9-Oxo-9H-fluoren-2-yl)boronic acid
• F74121
• EN300-19199231
• (9-oxofluoren-2-yl)boronic acid
• MFCD26142008
• 9-oxofluoren-2-ylboronic acid
• 2036064-15-8

• MDL： MFCD26142008
• Inchi： 1S/C13H9BO3/c15-13-11-4-2-1-3-9(11)10-6-5-8(14(16)17)7-12(10)13/h1-7,16-17H
• InChI Key： PPBIDUFOTADKNY-UHFFFAOYSA-N
• SMILES： B(C1C=CC2C3=C(C(=O)C=2C=1)C=CC=C3)(O)O

Computed Properties

• Exact Mass: 224.0644743g/mol
• Monoisotopic Mass: 224.0644743g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5Ų

Additional information on (9-Oxo-9H-fluoren-2-yl)boronic acid

Introduction to (9-Oxo-9H-fluoren-2-yl)boronic Acid (CAS No. 2036064-15-8)

(9-Oxo-9H-fluoren-2-yl)boronic acid is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and functional properties. This compound, identified by the CAS number 2036064-15-8, features a fluorene core modified with a boronic acid moiety, making it a valuable intermediate in the synthesis of various bioactive molecules and advanced materials.

The fluorene scaffold is known for its rigidity and fluorescence characteristics, which make it an attractive component in the design of luminescent materials and pharmaceuticals. The introduction of a boronic acid group at the 2-position of the fluorene ring enhances its reactivity, particularly in cross-coupling reactions such as the Suzuki-Miyaura coupling. This reaction is widely employed in organic synthesis to construct carbon-carbon bonds, which are essential in the development of complex molecular architectures.

In recent years, there has been a surge in research focused on the applications of boronic acids in drug discovery and development. The ability of boronic acids to participate in reversible binding interactions has made them particularly useful in the design of protease inhibitors and other enzyme-targeting agents. For instance, studies have demonstrated the potential of (9-Oxo-9H-fluoren-2-yl)boronic acid as a key intermediate in the synthesis of novel inhibitors targeting various therapeutic pathways.

One notable area of research involves the use of this compound in the development of fluorescent probes for biological imaging. The combination of the fluorene moiety's luminescent properties with the boronic acid's ability to interact with biological targets has opened up new possibilities for high-throughput screening and real-time monitoring of cellular processes. Recent publications have highlighted its utility in detecting specific biomolecules involved in cancer progression, providing researchers with a powerful tool for diagnostic applications.

The chemical synthesis of (9-Oxo-9H-fluoren-2-yl)boronic acid involves multi-step procedures that require careful optimization to ensure high yield and purity. Common synthetic routes include halogenation followed by lithiation-borylation or direct borylation strategies. Advances in catalytic systems have significantly improved the efficiency of these reactions, making it more feasible to produce this compound on an industrial scale.

The versatility of this compound is further underscored by its applications in materials science. For example, it serves as a precursor in the synthesis of organic semiconductors and light-emitting diodes (OLEDs). The rigid fluorene structure contributes to enhanced thermal stability and charge transport properties, which are critical for device performance. Researchers are exploring its potential in developing next-generation display technologies and energy-efficient lighting solutions.

In conclusion, (9-Oxo-9H-fluoren-2-yl)boronic acid (CAS No. 2036064-15-8) represents a fascinating compound with broad applications across multiple disciplines. Its unique structural features and reactivity make it an indispensable tool in pharmaceutical research, biological imaging, and advanced materials development. As scientific understanding continues to evolve, it is anticipated that new methodologies and applications will emerge, further solidifying its importance in modern chemistry.